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Compound of Interest

Compound Name: Triphenylborane

Cat. No.: B1294497

Triphenylborane Technical Support Center

This guide provides comprehensive information for researchers, scientists, and drug
development professionals on the safe handling, storage, and troubleshooting of air-sensitive
triphenylborane.

Frequently Asked Questions (FAQSs)
Q1: What is triphenylborane and why is it considered air-sensitive?

Al: Triphenylborane, with the formula B(CeHs)3, is a white, crystalline solid and a weak Lewis
acid used in various chemical syntheses.[1][2] It is considered air- and moisture-sensitive
because it slowly reacts with atmospheric moisture and oxygen to form benzene and
triphenylboroxine.[2] This degradation can affect its reactivity and the outcome of experiments.

Q2: What are the primary hazards associated with triphenylborane?

A2: Triphenylborane is a flammable solid that poses several health risks.[3][4] It is toxic if
swallowed and can cause serious skin, eye, and respiratory irritation.[1][3] It is also reactive
with strong bases and oxidizing agents.[1]

Q3: What are the signs of triphenylborane decomposition?

A3: While visual inspection may not always be conclusive, signs of decomposition can include
a change in the physical appearance of the solid or a deviation from its expected melting point
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of approximately 142-145°C.[2][5] The most definitive sign is poor performance in chemical
reactions where it acts as a catalyst or reagent.

Q4: Can | handle triphenylborane on the open bench?

A4: No. Due to its sensitivity to air and moisture, all manipulations of triphenylborane must be
performed under an inert atmosphere, such as nitrogen or argon, using either a glovebox or
Schlenk line techniques.[1][6]

Material Properties and Safety Data

The following table summarizes key quantitative data for triphenylborane.

Property Value Citations
Molecular Formula CisHisB [3]
Molar Mass 242.13 g-mol—1 [2]

White to off-white crystalline
Appearance ) [2][5]
solid/powder

Melting Point 142-145 °C [2][5]

Boiling Point 203 °C at 15 mmHg [2]

- Soluble in aromatic solvents;
Solubility ) [1112]
Insoluble in water

Flammable Solid (Category 1
Hazard Class 2 [3114]
or

Under inert gas, in a dry, well-
Recommended Storage ] [1114]
ventilated place

Some suppliers recommend 2-
Storage Temperature goC [5]

Safe Handling and Storage Protocols

Storage:
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o Atmosphere: Store triphenylborane under a dry, inert atmosphere such as nitrogen or
argon.[1][7]

o Container: Keep the container tightly sealed to prevent exposure to air and moisture.[3][4]
The original supplier container is often the best option.

» Location: Store in a cool, dry, and well-ventilated area away from heat sources, sparks, or
open flames.[3][4]

e Incompatibilities: Keep away from water, strong acids, strong bases, and oxidizing agents.[1]

[3]
Handling:

e Environment: All transfers and manipulations must be conducted in an inert atmosphere
glovebox or using a Schlenk line.[6][8]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including neoprene or
nitrile rubber gloves, chemical safety goggles, and a lab coat.[3] If there is a risk of inhaling
dust, a NIOSH-certified respirator is recommended.[3]

 Static Discharge: Use proper grounding procedures and non-sparking tools to prevent
ignition from static electricity.[3][7]

» Spills: In case of a spill, sweep or shovel the solid material into an appropriate container for
disposal, avoiding dust generation.[3] Do not use water to clean up spills.[3]

Troubleshooting Guide

Issue: Reaction catalyzed by or using triphenylborane is sluggish or fails.

This is a common issue often related to the quality of the triphenylborane, which may have
degraded due to improper handling or storage.
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Caption: Troubleshooting workflow for failed reactions involving triphenylborane.
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Q: My reaction worked before, but now it's failing with a new bottle of triphenylborane. What
could be wrong?

A:

o Confirm Inert Techniques: Ensure your glovebox or Schlenk line technique is flawless. Even
brief exposure to air can compromise the reagent. The two most common techniques involve
using a glovebox or a Schlenk line.[8]

e Check Solvents: Ensure all solvents used are rigorously dried and degassed. The "freeze-
pump-thaw" method is highly effective for degassing solvents.[9]

o Evaluate Reaction pH: Triphenylborane can undergo acid-catalyzed hydrolysis at a pH
below 6.[10] If your reaction conditions are or become acidic, this could be a source of
decomposition.

Experimental Protocols

Protocol: Transfer of Solid Triphenylborane Using a
Schlenk Line

This protocol outlines the steps for safely transferring solid triphenylborane from its storage
container to a reaction flask using a Schlenk line.

Materials:

o Sealed bottle of triphenylborane

e Spatula

» Weighing boat or paper

e Schlenk flask (reaction vessel), oven-dried and cooled under vacuum
e Schlenk line with dual vacuum and inert gas (N2 or Ar) manifold[6]

e Rubber septa
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Procedure:

o Prepare Glassware: Ensure the reaction Schlenk flask is thoroughly dried in an oven (e.g., at
120°C overnight) and assembled with a stir bar while hot. Attach it to the Schlenk line, and
perform at least three vacuum/inert gas refill cycles to remove adsorbed water and
atmospheric gases.[8]

o Establish Inert Atmosphere: Leave the flask under a positive pressure of inert gas, which can
be monitored via an oil bubbler on the gas outlet of the manifold.[6]

o Prepare for Transfer: Briefly turn up the inert gas flow to create a strong positive outflow from
the sidearm of the flask.

o Open the Flask: Quickly remove the septum or stopper from the flask's sidearm. A steady
stream of inert gas will prevent air from entering. This is known as a "counterflow" addition.

[8]

e Weigh and Add: In a rapid and efficient motion, weigh the desired amount of
triphenylborane and add it to the flask through the sidearm against the counterflow of inert
gas.

e Reseal the Flask: Immediately reseal the flask with the septum or stopper.

o Purge the Flask: Once sealed, evacuate the flask gently on the Schlenk line for a few
minutes to remove any small amount of air that may have entered, and then refill with inert
gas. Repeat this purge cycle two more times.

e Proceed with Reaction: The triphenylborane is now in the reaction vessel under an inert
atmosphere, ready for the addition of degassed solvents and other reagents via syringe or
cannula transfer.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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